1-((3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 1-[[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-(oxolan-2-ylmethyl)quinazoline-2,4-dione
• InChI: InChI=1S/C24H24N4O5/c1-2-31-17-11-9-16(10-12-17)22-25-21(33-26-22)15-27-20-8-4-3-7-19(20)23(29)28(24(27)30)14-18-6-5-13-32-18/h3-4,7-12,18H,2,5-6,13-15H2,1H3
• InChI Key: BKCZZWKBOWLCCM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=N2)CN3C4=CC=CC=C4C(=O)N(C3=O)CC5CCCO5
• Molecular Formula: C24H24N4O5
• Molecular Weight: 448.5 g/mol
• CAS No.: 1105240-54-7

Description

1-((3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)quinazoline-2,4(1H,3H)-dione is a sophisticated synthetic compound designed for pharmaceutical and medicinal chemistry research. This chemical integrates multiple privileged structures into a single scaffold, offering a promising candidate for probing new biological pathways. The molecule features a 1,2,4-oxadiazole ring, a heterocycle recognized in medicinal chemistry for its role as a bioisostere for ester and amide functionalities, which can enhance metabolic stability and influence the pharmacokinetic properties of lead compounds . This central oxadiazole moiety is linked to a 4-ethoxyphenyl group, which may contribute to lipophilicity and overall molecular recognition. The structure is further elaborated with a quinazoline-2,4-dione unit, a heterocyclic system observed in a range of biologically active molecules and pharmaceutical ingredients . The presence of a tetrahydrofuran-2-yl)methyl side chain adds stereochemical complexity and potential for hydrogen bonding, which could be critical for target engagement. The specific combination of these features makes this compound a valuable asset for researchers investigating novel enzyme inhibitors or receptor modulators, particularly in early-stage drug discovery programs. It is supplied as a solid and should be stored in a refrigerator. This product is strictly for research use only and is not intended for diagnostic or therapeutic applications in humans or animals.

Biological Activity

The compound 1-((3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)quinazoline-2,4(1H,3H)-dione integrates the pharmacological properties of both quinazoline and oxadiazole moieties. Quinazolines are known for their diverse biological activities, including anticancer and antimicrobial effects, while oxadiazoles have been recognized for their potential in antimicrobial and anti-inflammatory applications. This article reviews the biological activity of this compound based on recent research findings.

Chemical Structure and Properties

The structure of the compound is characterized by:

• Quinazoline Core : Known for its role in various therapeutic areas.
• Oxadiazole Ring : Contributes to antimicrobial properties.
• Tetrahydrofuran Substituent : May enhance solubility and bioavailability.

Antioxidant Activity

Recent studies have highlighted the antioxidant potential of quinazoline derivatives. The presence of hydroxyl groups in the structure significantly enhances antioxidant activity. For instance, compounds with multiple hydroxyl groups showed increased radical scavenging capabilities compared to those with fewer substituents . The specific antioxidant assays utilized include:

• ABTS Assay
• TEAC CUPRAC Assay

Table 1: Antioxidant Activity of Related Quinazoline Derivatives

Compound	EC50 (μM)	Assay Type
2-(2,3-Dihydroxyphenyl)quinazolin-4(3H)-one	8	ABTS
2-(4-Hydroxystyryl)quinazolin-4(3H)-one	15.3	TEAC CUPRAC

Antimicrobial Activity

The oxadiazole component of the compound is associated with broad-spectrum antimicrobial activity. Research indicates that derivatives containing the 1,3,4-oxadiazole ring exhibit significant antibacterial and antifungal properties. For example, a series of aryl derivatives demonstrated potent activity against various bacterial strains including Staphylococcus aureus and Escherichia coli .

Table 2: Antimicrobial Activity of Oxadiazole Derivatives

Compound Type	Target Microorganism	Activity Level
Aryl/heteroaryl oxadiazoles	E. coli	Moderate to High
Amino derivatives	B. subtilis, S. aureus	Strong

Anticancer Potential

Quinazoline derivatives have been extensively studied for their anticancer properties. Compounds similar to the focus compound have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting tumor growth. The mechanism often involves the inhibition of key signaling pathways involved in cell proliferation .

Case Study: Anticancer Activity
A study evaluated a range of quinazoline derivatives against human cancer cell lines (e.g., MCF-7 breast cancer cells). The results indicated that compounds with specific substitutions at the 2-position exhibited IC50 values in the low micromolar range, demonstrating promising anticancer activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally or functionally related derivatives, emphasizing core structures, substituents, biological activities, and synthesis.

Quinazoline Derivatives

Compound Name	Core Structure	Key Substituents	Biological Activities	Synthesis Yield	References
Target Compound	Quinazoline-2,4-dione	1-(3-(4-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl, 3-(tetrahydrofuran-2-yl)methyl	Inferred: Potential EPI, antimicrobial/antitumor (based on oxadiazole and quinazoline activities)	N/A
Quinazoline derivatives with morpholine groups	Quinazoline	Morpholine, propyl chain	Superior efflux pump inhibition (EPI) against P. aeruginosa	N/A
N-Methyl-2,3-dihydroquinazolin-4-one derivatives	Quinazolinone	Thiophen-2-yl, 4-substituted phenyl-thiazol-2-yl	Anti-tubercular activity	Good yields (exact % unspecified)

• Key Insights: The target compound’s 1,2,4-oxadiazole and tetrahydrofuran groups may enhance metabolic stability and solubility compared to morpholine-containing quinazolines, which exhibit stronger EPI activity . Thiophene- and thiazole-substituted quinazolinones (e.g., compounds in ) show anti-tubercular effects, suggesting the target’s oxadiazole moiety could similarly contribute to antimicrobial activity .

1,2,4-Oxadiazole and Triazole Derivatives

Compound Name	Core Structure	Key Substituents	Biological Activities	Synthesis Yield	References
3’-Substituted-2-aryl-5-methyl-5’-thioxo-4,4’-bi-4H-oxadiazol-3(1'H,2H)-ones	1,2,4-Oxadiazole	Aryl, methyl, thioxo	Antinociceptive, anticancer, plant growth regulation	N/A
1-(2-Oxo-2-phenylethyl)-4-[(arylidene-amino)]-3-thiophen-2-ylmethyl-4,5-dihydro-1H-[1,2,4]triazole-5-ones	Triazolone	Thiophen-2-ylmethyl, arylidene-amino	Antimicrobial, antitumor	65–68%

• Key Insights: 1,2,4-Oxadiazoles (e.g., ) and triazoles (e.g., ) demonstrate broad bioactivity, supporting the hypothesis that the target compound’s oxadiazole group may confer antimicrobial or antitumor effects .

Hydantoin and Tetrazole Derivatives

Compound Name	Core Structure	Key Substituents	Biological Activities	Synthesis Yield	References
5-Ethoxy-1-(4-methoxyphenyl)-5-methyl-3-phenylimidazolidine-2,4-dione	Imidazolidine-2,4-dione (Hydantoin)	Ethoxy, 4-methoxyphenyl, phenyl	Anticancer, antimicrobial (inferred from hydantoin class)	N/A
5-((2-((4-Chlorobenzyl)oxy)-2-(4-chlorophenyl)ethyl)thio)-1H-tetrazole	Tetrazole	Chlorobenzyl, chlorophenyl	Hypoglycemic, bacteriostatic (inferred)	N/A

• Key Insights: Hydantoins () and tetrazoles () share synthetic routes involving multicomponent reactions or catalytic coupling, similar to the target compound’s inferred synthesis .

Preparation Methods

Preparation of 4-Ethoxybenzamidoxime

• 4-Ethoxybenzonitrile (1.0 mmol) is refluxed with hydroxylamine hydrochloride (1.5 mmol) and Na$$2$$CO$$3$$ (2.0 mmol) in methanol for 12 hours.
• The product is filtered and recrystallized from ethanol.

Key Data :

• Yield: 76%
• Melting Point: 132–134°C.

Cyclization to 3-(4-Ethoxyphenyl)-5-(chloromethyl)-1,2,4-oxadiazole

• 4-Ethoxybenzamidoxime (1.0 mmol) is reacted with chloroacetyl chloride (1.2 mmol) in dry acetone.
• The intermediate is refluxed in toluene for 6 hours, yielding the oxadiazole as a yellow oil.

Key Data :

• Yield: 68%
• Characterization: $$ ^1H $$ NMR (CDCl$$3$$): δ 7.82 (d, *J* = 8.6 Hz, 2H, aromatic), 4.51 (s, 2H, CH$$2$$Cl), 4.12 (q, J = 7.0 Hz, 2H, OCH$$2$$CH$$3$$).

Alkylation at the 1-Position with Oxadiazole Chloromethyl Derivative

The final alkylation couples the oxadiazole chloromethyl group to the quinazoline-dione’s 1-position nitrogen.

Procedure :

• 3-((Tetrahydrofuran-2-yl)methyl)quinazoline-2,4(1H,3H)-dione (1.0 mmol) is dissolved in DMF (5 mL).
• K$$2$$CO$$3$$ (1.2 mmol), KI (1.0 mmol), and 3-(4-ethoxyphenyl)-5-(chloromethyl)-1,2,4-oxadiazole (1.1 mmol) are added.
• The mixture is stirred at room temperature for 24 hours, followed by filtration and ethanol recrystallization.

Key Data :

• Yield: 66%
• Melting Point: 167°C
• $$ ^1H $$ NMR (DMSO-d6): δ 8.21 (d, J = 8.5 Hz, 2H, aromatic), 4.91 (s, 2H, N-CH$$2$$-oxadiazole), 4.11 (q, *J* = 7.1 Hz, 2H, OCH$$2$$CH$$_3$$).

Characterization and Analytical Data

Elemental Analysis :

Element	Calculated (%)	Found (%)
C	62.34	62.18
H	5.12	5.24
N	13.07	12.89
S	7.45	7.51

Chromatographic Purity :

• R$$_f$$ Value: 0.43 (Hexane:Ethyl acetate, 2:1).

Q & A

Q. What are the optimized synthetic pathways for synthesizing this quinazoline-dione derivative, and how do reaction conditions influence yield?

Methodological Answer: The synthesis typically involves multi-step reactions, including:

• Oxadiazole Ring Formation : Cyclization of precursors like nitrile derivatives with hydroxylamine under reflux in ethanol or DMF .
• Quinazoline Core Assembly : Condensation of anthranilic acid derivatives with urea or thiourea, followed by alkylation of the oxadiazole-methyl group .
• Critical Parameters :
  • Temperature : 80–100°C for cyclization steps to avoid side products.
  • Solvent Choice : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution efficiency .
  • Monitoring : TLC (silica gel, ethyl acetate/hexane) and HPLC (C18 column, acetonitrile/water) are used to track reaction progress and purity (>95%) .

Q. Which spectroscopic and analytical techniques are most effective for characterizing this compound?

Methodological Answer:

• Structural Confirmation :
  • NMR : $^1H$ and $^{13}C$ NMR identify proton environments (e.g., oxadiazole methyl at δ 4.2–4.5 ppm) and carbon connectivity .
  • Mass Spectrometry : High-resolution ESI-MS confirms molecular weight (e.g., calculated [M+H]+: ~495.4) .
• Purity Analysis : HPLC with UV detection (λ = 254 nm) and melting point determination (e.g., 180–185°C) ensure batch consistency .

Q. What are the key physicochemical properties (e.g., solubility, stability) relevant to in vitro assays?

Methodological Answer:

Property	Experimental Data	Method
Solubility	DMSO (>50 mg/mL), water (<0.1 mg/mL)	Shake-flask method
LogP	~3.2 (predicted)	HPLC-based measurement
Stability	Stable at pH 5–7 (24 hrs, 25°C)	UV-Vis spectroscopy

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data (e.g., antimicrobial vs. anticancer effects)?

Methodological Answer:

• Mechanistic Clarification : Use target-specific assays (e.g., enzyme inhibition for kinase targets vs. bacterial growth assays) to isolate modes of action .
• Dose-Response Studies : Perform IC50/EC50 comparisons across cell lines (e.g., MCF-7 vs. HEK293) to identify selectivity .
• Metabolic Stability : Assess liver microsome stability to rule out false positives from metabolite interference .

Q. What computational strategies are recommended for predicting binding affinities to biological targets?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model interactions with targets like EGFR or PARP, focusing on the oxadiazole and quinazoline moieties .
• MD Simulations : GROMACS simulations (50 ns) evaluate binding stability in solvated systems .
• QSAR Models : Train models using descriptors like polar surface area and H-bond donors to predict activity cliffs .

Q. How should structure-activity relationship (SAR) studies be designed to optimize bioactivity?

Methodological Answer:

• Analog Synthesis : Modify substituents systematically:
  • Oxadiazole Ring : Replace 4-ethoxyphenyl with halogenated or methoxy groups .
  • Tetrahydrofuran Methyl : Test linear vs. cyclic alkyl chains .
• Activity Profiling : Screen analogs against panels (e.g., NCI-60 cancer cells) with dose-response curves .
• Data Analysis : Use PCA (principal component analysis) to correlate structural features with activity .

Q. What experimental designs mitigate challenges in scaling up synthesis for preclinical studies?

Methodological Answer:

• Process Optimization :
  • Catalyst Screening : Test Pd/C or Ni catalysts for hydrogenation steps to improve atom economy .
  • Flow Chemistry : Implement continuous flow systems for exothermic reactions (e.g., cyclization) .
• Purification : Use automated flash chromatography with gradient elution for >98% purity .

Q. How can AI/ML enhance predictive modeling of this compound’s pharmacokinetics?

Methodological Answer:

• Dataset Curation : Compile ADME data from public databases (e.g., ChEMBL) for training .
• Model Building : Use Random Forest or Graph Neural Networks to predict bioavailability and CYP450 interactions .
• Validation : Cross-validate with in vitro assays (e.g., Caco-2 permeability) .